Cas no 2229005-45-0 (1-3-(azetidin-3-yl)propyl-1H-1,2,4-triazole)

1-3-(Azetidin-3-yl)propyl-1H-1,2,4-triazole is a heterocyclic compound featuring both an azetidine and a 1,2,4-triazole moiety, offering versatile reactivity for pharmaceutical and agrochemical applications. Its structural framework enables interactions with biological targets, making it a valuable intermediate in drug discovery, particularly for kinase inhibitors and receptor modulators. The azetidine ring enhances conformational rigidity, potentially improving binding affinity, while the triazole group contributes to metabolic stability and hydrogen-bonding capabilities. This compound's synthetic flexibility allows for further functionalization, facilitating the development of novel bioactive molecules. Its balanced lipophilicity and polarity also support favorable pharmacokinetic properties, underscoring its utility in medicinal chemistry research.
1-3-(azetidin-3-yl)propyl-1H-1,2,4-triazole structure
2229005-45-0 structure
Product Name:1-3-(azetidin-3-yl)propyl-1H-1,2,4-triazole
CAS No:2229005-45-0
MF:C8H14N4
MW:166.223560810089
CID:5604804
PubChem ID:165690358
Update Time:2025-06-07

1-3-(azetidin-3-yl)propyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • EN300-1727856
    • 1-[3-(azetidin-3-yl)propyl]-1H-1,2,4-triazole
    • 2229005-45-0
    • 1-3-(azetidin-3-yl)propyl-1H-1,2,4-triazole
    • Inchi: 1S/C8H14N4/c1(2-8-4-9-5-8)3-12-7-10-6-11-12/h6-9H,1-5H2
    • InChI Key: BXHMCJJIZUZVBY-UHFFFAOYSA-N
    • SMILES: N1CC(CCCN2C=NC=N2)C1

Computed Properties

  • Exact Mass: 166.121846464g/mol
  • Monoisotopic Mass: 166.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 42.7Ų

1-3-(azetidin-3-yl)propyl-1H-1,2,4-triazole Pricemore >>

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